Cas no 1698050-37-1 (Bis((1-oxidopyridin-2-yl)thio)zinc)

• Product Name: Bis((1-oxidopyridin-2-yl)thio)zinc
• CAS No: 1698050-37-1
• MF: C₁₀H₈N₂O₂S₂Zn
• MW: 317.721715927124
• CID: 5265883
• Update Time: 2025-06-27

Bis((1-oxidopyridin-2-yl)thio)zinc Chemical and Physical Properties

Names and Identifiers

• Zinc pyrithione
• Bis((1-oxidopyridin-2-yl)thio)zinc
• zinc;1-oxidopyridin-1-ium-2-thiolate
• Zinc Pyrithione Powder
• zinc bis(2-thioxopyridin-1(2H)-olate)
• Kopthione Powder
• Kopthione 50% fps
• Kopthione 40% FPS
• Zinc Pyrithione 40% FPD
• Zinc Pyrithione 48% suspension
• jm5b01461, Compound 171
• bis(1-oxidopyridin-2-ylthio)zinc
• BDBM429354
• Mercaptopyridine N-oxide zinc salt
• Tox21_111182
• Tox21_113399
• Tox21_202180
• Tox21_303205

• Inchi： 1S/2C5H5NOS.Zn/c2*7-6-4-2-1-3-5(6)8;/h2*1-4,8H;/q;;+2/p-2
• InChI Key： OTPSWLRZXRHDNX-UHFFFAOYSA-L
• SMILES： [Zn+2].[S-]C1C=CC=C[N+]=1[O-].[S-]C1C=CC=C[N+]=1[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Bis((1-oxidopyridin-2-yl)thio)zinc

Introduction to Bis((1-oxidopyridin-2-yl)thio)zinc (CAS No. 1698050-37-1)

Bis((1-oxidopyridin-2-yl)thio)zinc, a compound with the chemical formula Zn(S(=O)(=O)-C₅H₄N)₂, is a significant molecule in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique CAS number 1698050-37-1, has garnered attention due to its versatile applications and structural properties. The presence of zinc and pyridin-2-yl moieties in its structure imparts unique reactivity and stability, making it a valuable candidate for various synthetic and analytical purposes.

The compound's structure consists of two thio-substituted pyridine oxides coordinated to a zinc center. This coordination complex exhibits remarkable stability and reactivity, which has been exploited in several cutting-edge applications. One of the most notable aspects of Bis((1-oxidopyridin-2-yl)thio)zinc is its role as a catalyst in organic synthesis. Its ability to facilitate various reactions, including cross-coupling and oxidation processes, has made it a staple in modern synthetic chemistry labs.

In recent years, researchers have been exploring the potential of this compound in drug development. The pyridin-2-yl group is particularly interesting because it can interact with biological targets in multiple ways. This property has led to its incorporation into various drug candidates aimed at treating a range of diseases. For instance, studies have shown that derivatives of Bis((1-oxidopyridin-2-yl)thio)zinc exhibit promising anti-inflammatory and anticancer activities. These findings are particularly exciting given the growing demand for targeted therapies that minimize side effects.

The compound's utility extends beyond pharmaceuticals into the realm of materials science. Its coordination chemistry has been leveraged to develop novel materials with unique electronic and optical properties. These materials are being explored for applications in sensors, luminescent devices, and even photovoltaic cells. The ability of Bis((1-oxidopyridin-2-yl)thio)zinc to form stable complexes with other metals also makes it a valuable tool in the development of metal-organic frameworks (MOFs), which have potential uses in gas storage and separation technologies.

One of the most fascinating aspects of Bis((1-oxidopyridin-2-yl)thio)zinc is its role in bioimaging applications. Researchers have utilized its fluorescence properties to develop probes that can track biological processes in real-time. These probes are particularly useful for studying dynamic events within cells, such as protein-protein interactions and metabolic pathways. The high sensitivity and selectivity of these probes make them invaluable tools for both basic research and clinical diagnostics.

The synthesis of Bis((1-oxidopyridin-2-yl)thio)zinc is another area where this compound has shown great promise. Recent advances in synthetic methodologies have enabled the production of this compound in high yields with minimal byproducts. This improvement has not only made the compound more accessible but also opened up new avenues for further research. For example, researchers are now exploring ways to functionalize the pyridine rings to create more complex derivatives with tailored properties.

The environmental impact of using Bis((1-oxidopyridin-2-yl)thio)zinc is also an important consideration. Studies have shown that this compound is biodegradable and does not accumulate in the environment. This characteristic makes it a more sustainable choice compared to some other synthetic alternatives. As interest in green chemistry grows, compounds like Bis((1-oxidopyridin-2-yl)thio)zinc are likely to become even more prevalent in both industrial and academic settings.

In conclusion, Bis((1-oxidopyridin-2-yl)thio)zinc (CAS No. 1698050-37-1) is a multifaceted compound with significant applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceuticals, materials science, and bioimaging. As research continues to uncover new uses for this compound, its importance is only expected to grow. The ongoing development of innovative synthetic methods further enhances its potential, ensuring that Bis((1-oxidopyridin-2-yliothio)zinc will remain at the forefront of scientific discovery for years to come.